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Paper Spray Mass Spectrometry (PS-MS) is an ambient ionization technique that allows for the rapid
analysis of complex mixtures with minimal sample preparation [1]. It is particularly advantageous for
forensic toxicology and therapeutic drug monitoring, as it enables direct analysis from raw biofluids like

whole blood, requiring only small sample volumes (typically 10-20 pL) and providing results in minutes [2]

[3].

Amphetamine-type stimulants (ATS) are among the most commonly abused drugs globally [4]. While a
validated method for 2-FA was not identified in the available literature, a robust PS-MS method has been
developed and fully validated for eight other amphetamines in whole blood [4] [5]. The following protocol

details this method, which can serve as a reference for researchers aiming to develop an assay for 2-FA.

Experimental Protocol for Amphetamine Analysis in
Whole Blood

This protocol is adapted from a study that validated the quantitative determination of amphetamine,

methamphetamine, MDA, MDMA, MDEA, PMA, PMMA, and 4-FA [4].

Reagents and Materials
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¢ Analytes: Amphetamine, methamphetamine, MDA, MDMA, MDEA, PMA, PMMA, and 4-FA.
Deuterated internal standards (IS) for each are recommended.

¢ Solvents: Methanol and dichloromethane (HPLC grade).

¢ Additive: Hydroxylamine solution (50 wt. % in H20).

¢ Biological Matrix: Human whole blood with sodium heparin anticoagulant.

e Paper Substrate: Triangular cartridges with Whatman grade 31ET-Chr paper.

Sample Preparation

¢ Prepare same-day working drug solutions and internal standard solutions in methanol.

e Spike 10 pL of the working drug solution and 10 pL of the IS solution into 180 uL of whole blood (a
20-fold dilution).

¢ Vortex the mixture at 3000 RPM for 15 seconds to ensure homogeneity.

e Spot 12 pL of the spiked blood onto the paper substrate.

¢ Allow the blood spot to dry for 2 hours at room temperature.

Paper Spray lonization

An automated PS ion source (e.g., Velox by Prosolia) is used [4] [3].

Load the dried sample cartridge into the source.
Apply the spray solvent to the cartridge through a series of automated injections:
o Eight injections of 3 uL directly on top of the blood spot.
o Seven injections of 10 pL behind the blood spot.
The spray solvent composition is Methanol/Dichloromethane/Hydroxylamine (80:20:0.2, v/v/v). The
hydroxylamine acts as a derivatization agent to improve ionization of amphetamines [4].
A high voltage of 4 kV is applied to the paper to initiate the electrospray.

Mass Spectrometry Analysis

¢ Instrument: Tandem mass spectrometer (e.g., TSQ Quantum Access MAX).
¢ lonization Mode: Positive ion mode.

¢ Analysis Mode: Selected Reaction Monitoring (SRM).

e Capillary Temperature: 300 °C.

¢ Analysis Time: Approximately 1.3 minutes per sample.
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Because the optimal collision-induced dissociation of different amphetamines requires slightly different
pressures, the MS method is divided into two segments with different collision gas pressures (1.3 and 1.7

mTorr), with a 10-second stabilization time when switching between them [4].

The experimental workflow is summarized below:
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Method Validation and Performance Data

The described method was rigorously validated for forensic toxicology application according to international

guidelines [4]. The key performance characteristics are summarized in the tables below.

Table 1: Key Validation Parameters for the PS-MS Amphetamine Method

Parameter Result Specification

Accuracy Within £15% of true value Meets forensic guidelines
Precision (Avg.) Better than 15% Meets forensic guidelines
Precision (at LLOQ) Better than 20% Meets forensic guidelines
Sample Volume 12 pL Very low consumption
Analysis Time ~1.3 minutes Very high throughput

Table 2: Quantitative Performance for Individual Amphetamines The following data was achieved using

only 12 pL of whole blood [4].

Analyte Abbreviation LLOQ (ng/mL)
Amphetamine AP 15-50
Methamphetamine MA 15-50
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Analyte Abbreviation LLOQ (ng/mL)
3,4-Methylenedioxyamphetamine MDA 15-50
3,4-Methylenedioxy-N-methylamphetamine MDMA 15-50
3,4-Methylenedioxy-N-ethylamphetamine MDEA 15-50
para-Methoxyamphetamine PMA 15-50
para-Methoxymethamphetamine PMMA 15-50
4-Fluoroamphetamine 4-FA 15-50

Critical Methodological Considerations

¢ Selectivity without Chromatography: A core challenge of ambient MS methods is ensuring
selectivity without liquid chromatographic separation. This method introduced a novel concept of
intrinsic and application-based selectivity to confidently discriminate target amphetamines from
other similar compounds [4] [5].

¢ Internal Standards: The use of deuterated internal standards is critical for accurate quantification, as
it corrects for signal fluctuations and matrix effects. For analytes without a dedicated IS (e.g., PMA
and PMMA in the original study), a structurally similar deuterated compound was used (MDA-D5 and
MDMA-D5, respectively) [4].

¢ Solvent System: The inclusion of hydroxylamine in the spray solvent is a key optimization step. It
acts as a derivatizing agent, likely improving the ionization efficiency and stability of the gas-phase
ions for the amphetamine compounds [4].

Application Note: The Case of 2-FA

It is important to reiterate that 2-FA was not part of the validated method described above. The

compound 4-FA was included, and its use as a new psychoactive substance is noted [4]. To develop a method

for 2-FA, researchers would need to:

e Synthesize or source a reliable standard of 2-FA.
e Optimize MS/MS parameters (precursor ion, product ions, collision energy) for 2-FA.
¢ Determine the optimal segment and collision pressure for its analysis within the method.
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¢ Re-validate the extended method to include 2-FA, confirming its LLOQ, accuracy, and precision in the
whole blood matrix.

Conclusion

The presented Paper Spray MS method offers a fast, reliable, and forensically validated approach for
quantifying a panel of amphetamines in whole blood. With an analysis time of under two minutes and
minimal sample preparation, it represents a significant advantage over traditional LC-MS methods for high-
throughput screening [4] [6]. While 2-FA is not currently covered, the established protocol provides a clear
and robust framework for researchers to adapt and expand the method to include this and other novel

psychoactive substances.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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